Cas no 118132-09-5 (1,2-Benzenedicarbonitrile,4,5-diethoxy-)

1,2-Benzenedicarbonitrile,4,5-diethoxy- structure
118132-09-5 structure
Product Name:1,2-Benzenedicarbonitrile,4,5-diethoxy-
CAS No:118132-09-5
MF:C12H12N2O2
MW:216.235882759094
CID:132901
PubChem ID:45094453
Update Time:2025-04-19

1,2-Benzenedicarbonitrile,4,5-diethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile,4,5-diethoxy-
    • 1,2-Benzenedicarbonitrile,4,5-diethoxy-(9CI)
    • 118132-09-5
    • 4,5-Diethoxyphthalonitrile
    • Inchi: 1S/C12H12N2O2/c1-3-15-11-5-9(7-13)10(8-14)6-12(11)16-4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: CEPXGDYQQGQBRU-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C#N)C(C#N)=CC=1OCC

Computed Properties

  • Exact Mass: 216.08996
  • Monoisotopic Mass: 216.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2
  • XLogP3: 2

Experimental Properties

  • PSA: 66.04
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